Cas no 3055-84-3 (Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI))

• Product Name: Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI)
• CAS No: 3055-84-3
• MF: C₂₄H₃₀N₆O₆
• MW: 498.531605243683
• CID: 310468
• PubChem ID: 76455
• Update Time: 2025-04-19

Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inositol,1,2,3,4,5,6-hexakis-O-(2-cyanoethyl)- (9CI)
• 3-[2,3,4,5,6-pentakis(2-cyanoethoxy)cyclohexyl]oxypropanenitrile
• 1,2,3,4,5,6-Hexakis(2-cyanoethoxy)-cyclohexane
• 3,3',3'',3''',3'''',3'''''-[(Cyclohexane-1,2,3,4,5,6-hexayl)hexaoxy]hexapropionitrile
• AC1L2QY8
• AC1Q4SF3
• Benzene-1,2,3,4,5,6-hexakis(3-oxypropanenitrile)
• Cyclohexane, 1,2,3,4,5,6-hexakis(2-cyanoethoxy)-
• EINECS 221-277-6
• NSC89769
• DTXSID60184638
• 3055-84-3
• Propanenitrile,3',3'',3''',3'''',3'''''-[1,2,3,4,5,6-cyclohexanehexaylhexakis(oxy)]hexakis-
• Cyclohexane,2,3,4,5,6-hexakis(2-cyanoethoxy)-
• SCHEMBL11697927
• NSC-89769
• 3,3',3'',3''',3'''',3'''''-(Cyclohexane-1,2,3,4,5,6-hexaylhexakis(oxy))hexapropanenitrile
• 1,3,4,5,6-Hexakis(2-cyanoethoxy)-cyclohexane
• hexakis-(cyanoethoxy)cyclohexane
• NS00048503
• Propanenitrile, 3,3',3'',3''',3'''',3'''''-(1,2,3,4,5,6-cyclohexanehexaylhexakis(oxy))hexakis-
• HEXA(2-CYANOETHOXY) CYCLOHEXANE
• NSC 89769
• WLN: L6TJ AO2CN BO2CN CO2CN DO2CN EO2CN FO2CN

• Inchi： 1S/C24H30N6O6/c25-7-1-13-31-19-20(32-14-2-8-26)22(34-16-4-10-28)24(36-18-6-12-30)23(35-17-5-11-29)21(19)33-15-3-9-27/h19-24H,1-6,13-18H2
• InChI Key： LMHMIJYIOJVNMJ-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1C(C(C(C(C1OCCC#N)OCCC#N)OCCC#N)OCCC#N)OCCC#N

Computed Properties

• Exact Mass: 498.2229
• Monoisotopic Mass: 498.22268270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 198Ų

Experimental Properties

• PSA: 198.12
• LogP: 1.79328